molecular formula C15H15NO B8809685 1-Benzyl-1,5,6,7-tetrahydro-4h-indol-4-one CAS No. 13671-74-4

1-Benzyl-1,5,6,7-tetrahydro-4h-indol-4-one

Cat. No. B8809685
CAS RN: 13671-74-4
M. Wt: 225.28 g/mol
InChI Key: XQFYFKMPBWSFOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Benzyl-1,5,6,7-tetrahydro-4h-indol-4-one is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Benzyl-1,5,6,7-tetrahydro-4h-indol-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Benzyl-1,5,6,7-tetrahydro-4h-indol-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

13671-74-4

Product Name

1-Benzyl-1,5,6,7-tetrahydro-4h-indol-4-one

Molecular Formula

C15H15NO

Molecular Weight

225.28 g/mol

IUPAC Name

1-benzyl-6,7-dihydro-5H-indol-4-one

InChI

InChI=1S/C15H15NO/c17-15-8-4-7-14-13(15)9-10-16(14)11-12-5-2-1-3-6-12/h1-3,5-6,9-10H,4,7-8,11H2

InChI Key

XQFYFKMPBWSFOP-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=CN2CC3=CC=CC=C3)C(=O)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 182 mg of 2-ethoxy-4-oxo-2,3,4,5,6,7-hexahydrocoumarone and 1 ml of benzylamine was heated in a glass tube at 110° C. for 12 hours. The reaction mixture was purified by column chromatography on silica gel using a solvent mixture of ethyl acetate and n-hexane (1:1) to give 126 mg of N-benzyl-4-oxo-4,5,6,7-tetrahydroindole as white crystals (yield 56%). ##STR21##
Quantity
182 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.